Cas no 1806580-96-0 (2-Bromo-5-(2-oxopropyl)mandelic acid)

2-Bromo-5-(2-oxopropyl)mandelic acid is a versatile organic compound with significant synthetic utility. Its unique structure and bromo substitution make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. The presence of the 2-oxopropyl group enhances its reactivity, facilitating efficient transformations in organic synthesis. Its purity and stability make it suitable for both laboratory and industrial applications.

2-Bromo-5-(2-oxopropyl)mandelic acid structure

1806580-96-0 structure

Product Name:2-Bromo-5-(2-oxopropyl)mandelic acid

CAS No:1806580-96-0

MF:C₁₁H₁₁BrO₄

MW:287.106642961502

CID:4941983

Update Time:2025-06-18

2-Bromo-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-(2-oxopropyl)mandelic acid
- Inchi： 1S/C11H11BrO4/c1-6(13)4-7-2-3-9(12)8(5-7)10(14)11(15)16/h2-3,5,10,14H,4H2,1H3,(H,15,16)
- InChI Key： ODAPDBXQMNKSTJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(CC(C)=O)=CC=1C(C(=O)O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 279
XLogP3: 1.1
Topological Polar Surface Area: 74.6

2-Bromo-5-(2-oxopropyl)mandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015024704-250mg	2-Bromo-5-(2-oxopropyl)mandelic acid	1806580-96-0	97%	250mg	475.20 USD	2021-06-18
Alichem	A015024704-500mg	2-Bromo-5-(2-oxopropyl)mandelic acid	1806580-96-0	97%	500mg	855.75 USD	2021-06-18
Alichem	A015024704-1g	2-Bromo-5-(2-oxopropyl)mandelic acid	1806580-96-0	97%	1g	1,490.00 USD	2021-06-18